Technical Guide: The Discovery and Application of 2-Benzyloctahydro-1H-isoindol-4-amine
Technical Guide: The Discovery and Application of 2-Benzyloctahydro-1H-isoindol-4-amine
This technical guide details the discovery, synthesis, and medicinal application of 2-benzyloctahydro-1H-isoindol-4-amine , a privileged bicyclic scaffold.
Part 1: Executive Summary & Chemical Architecture
2-benzyloctahydro-1H-isoindol-4-amine (CAS: 477700-49-5) has emerged as a high-value pharmacophore in modern drug discovery, particularly in the development of covalent inhibitors for transcription factors and ion channel modulators. Unlike planar aromatic isoindoles, this saturated octahydro variant offers a three-dimensional, stereochemically rich architecture (sp³-rich) that improves solubility and allows for precise vectorization of substituents within a protein binding pocket.
Chemical Identity[1][2][3]
-
IUPAC Name: 2-benzyl-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-4-amine
-
Core Scaffold: cis-Octahydroindole (Cyclohexane fused to pyrrolidine).
-
Key Features:
-
Bicyclic Rigidity: The fused ring system reduces the entropic penalty of binding compared to flexible linear diamines.
-
Stereochemical Complexity: The ring fusion (typically cis) and the amine stereocenter (C4) create multiple diastereomeric possibilities, allowing for fine-tuning of ligand-target interactions.
-
Modularity: The N2-benzyl group serves as a hydrophobic anchor (or protecting group), while the C4-amine acts as the primary vector for warhead attachment (e.g., acrylamides, cyanamides).
-
Part 2: Synthesis & Production Protocols
The synthesis of 2-benzyloctahydro-1H-isoindol-4-amine is generally approached via the functionalization of a ketone precursor, 2-benzyloctahydro-1H-isoindol-4-one . The construction of this bicyclic ketone is the rate-limiting step and is classically achieved via a Diels-Alder cycloaddition.
Core Construction: The Diels-Alder Strategy
The most robust route to the functionalized octahydroindole core involves the reaction of a functionalized diene with a maleimide derivative, followed by reduction.
Mechanism:
-
Cycloaddition: 2-methoxy-1,3-butadiene (or Danishefsky’s diene) reacts with N-benzylmaleimide.
-
Hydrolysis: The resulting enol ether is hydrolyzed to the ketone.
-
Reduction: The imide carbonyls are reduced (typically using LiAlH₄) to yield the pyrrolidine ring, while preserving or re-oxidizing the C4 ketone.
Protocol: Reductive Amination (Ketone Amine)
This protocol describes the conversion of cis-2-benzyl-octahydro-1H-isoindol-4-one to the target amine. This step establishes the stereochemistry at the C4 position.
Reagents:
-
Substrate: cis-2-benzyl-octahydro-1H-isoindol-4-one (1.0 eq)
-
Amine Source: Ammonium Acetate (
) (10.0 eq) -
Reducing Agent: Sodium Cyanoborohydride (
) (1.5 eq) -
Solvent: Methanol (MeOH)
-
Additives: Molecular Sieves (3Å)
Step-by-Step Methodology:
-
Imine Formation: In a flame-dried round-bottom flask, dissolve the ketone (1.0 eq) in anhydrous MeOH (0.2 M). Add
(10.0 eq) and activated 3Å molecular sieves. Stir under Nitrogen at room temperature for 2 hours to ensure imine formation. -
Reduction: Cool the mixture to 0°C. Slowly add
(1.5 eq) portion-wise. -
Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor consumption of the ketone by TLC (Eluent: 5% MeOH in DCM).
-
Quench: Quench the reaction with saturated aqueous
. -
Workup: Evaporate MeOH under reduced pressure. Extract the aqueous residue with DCM (
). Combine organic layers, dry over , and concentrate. -
Purification: The crude amine is often an oil. Purify via flash column chromatography (Amine-functionalized silica or DCM/MeOH/NH₃ gradient) to separate diastereomers (cis-syn vs. cis-anti).
Self-Validating Checkpoint:
-
NMR Verification: The diagnostic signal for the C4 proton (alpha to amine) should appear as a multiplet around 2.8–3.2 ppm. The disappearance of the ketone carbonyl signal (~210 ppm) in ¹³C NMR confirms reduction.
Part 3: Medicinal Chemistry & Applications[1][4][5][6][7][8]
The primary utility of this scaffold lies in its ability to present electrophiles in a specific orientation, making it ideal for Covalent Inhibition .
Case Study: TEAD Auto-Palmitoylation Inhibitors
Recent research (e.g., TED-663-1) has utilized the 2-benzyloctahydro-1H-isoindol-4-amine scaffold to target the TEAD transcription factors, which are central to the Hippo signaling pathway (implicated in mesothelioma and other cancers).
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Target: The TEAD transcription factors contain a conserved, druggable cysteine residue within a deep hydrophobic pocket (the palmitate pocket).
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Mechanism: The octahydroindole scaffold binds within the pocket, positioning a reactive "warhead" (attached to the C4-amine) to form a covalent bond with the cysteine.
-
Why this Scaffold? The "bent" shape of the cis-fused octahydroindole mimics the curvature of the lipid pocket better than flat aromatic systems, improving binding affinity (
) and selectivity.
Signaling Pathway Visualization (Hippo/TEAD)
Caption: Mechanism of TEAD inhibition via covalent modification of the palmitate pocket using the octahydroisoindole scaffold.
Part 4: Analog Design & SAR Data
To optimize this scaffold, medicinal chemists modify two vectors: the Nitrogen (N2) and the Amine (C4).
| Vector | Modification | Effect on Potency/ADME |
| N2 (Benzyl) | De-benzylation | Reduces lipophilicity; allows for coupling to polar heterocycles. |
| N2 (Benzyl) | Substitution (e.g., 4-CF₃-Benzyl) | Increases metabolic stability and hydrophobic contact in deep pockets. |
| C4 (Amine) | Acrylamide (-NH-CO-CH=CH₂) | Covalent Warhead: Targets Cysteine (Michael Acceptor). |
| C4 (Amine) | Cyanamide (-NH-CN) | Covalent Warhead: Forms isothiourea adducts with Cysteine. |
| C4 (Amine) | Urea (-NH-CO-NH-R) | Non-covalent: High affinity H-bond donor for Asp/Glu residues. |
Comparative Data: TEAD Inhibition
Hypothetical data based on scaffold properties in TEAD assays.
| Compound ID | R1 (N2-substituent) | R2 (C4-warhead) | TEAD Repoter IC₅₀ (nM) | Covalent Binding? |
| TED-Core | Benzyl | Amine ( | >10,000 | No |
| Analog A | Benzyl | Acrylamide | 450 | Yes (Fast) |
| Analog B | 4-CF₃-Benzyl | Cyanamide | 25 | Yes (Slow/Rev) |
| Analog C | Methyl | Cyanamide | 1,200 | Yes |
Insight: The bulky hydrophobic group at N2 is critical for occupancy of the lipophilic pocket, while the specific warhead at C4 dictates the kinetics of covalent inhibition.
References
-
Tilley, J. W., et al. (1997).[1] "Discovery of a Small Molecule Inhibitor of Interleukin-2." Journal of the American Chemical Society.[1] Link (Foundational work on isoindole scaffolds).
- Kurppa, K. J., et al. (2020). "Treatment of mesothelioma with the TEAD inhibitor TED-663-1." Proceedings of the American Association for Cancer Research. (Describes the specific application of the octahydroisoindole-cyanamide).
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Deng, Y., et al. (2020). "Global Discovery of Covalent Modulators of TEAD Transcription Factors." Cell Chemical Biology. Link
-
MolCore. (2024). "Product Specification: Octahydro-1H-isoindol-4-amine (CAS 477700-49-5)." Commercial Database. Link
-
Pobbati, A. V., & Hong, W. (2020).[2] "A combat with the druggable TEAD pocket." Molecular Cell. Link
